Cas no 64407-07-4 (3-(Chloromethyl)benzonitrile)

• Product Name: 3-(Chloromethyl)benzonitrile
• CAS No: 64407-07-4
• MF: C₈H₆ClN
• MW: 151.592940807343
• MDL: MFCD02684191
• CID: 94017
• PubChem ID: 522126
• Update Time: 2025-05-26

3-(Chloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)benzonitrile
• 3-Cyanobenzyl Chloride
• M-CYANOBENZYL CHLORIDE
• α-Chloro-m-tolunitrile
• Benzonitrile,3-(chloromethyl)-
• m-Cyano Benzyl Chloride
• 3-Cyanobenzylchloride
• Benzonitrile, 3-(chloromethyl)-
• m-cyanobenzylchloride
• 3-CYANO-BENZYL CHLORIDE
• 3-(chloromethyl)benzenecarbonitrile
• 3-Cyano benzyl chloride
• m-Cyanbenzylchlorid
• PubChem10207
• 3-Chloromethylbenzonitrile
• alpha-Chloro-m-tolunitrile
• 3-chloromethyl benzonitrile
• 3-chloromethyl-benzonitrile
• 3-(CH2Cl)-C6H4-

• MDL： MFCD02684191
• Inchi： 1S/C8H6ClN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2
• InChI Key： WRXVOTDGLNPNND-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 151.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.1976 (rough estimate)
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 260°C(lit.)
• Refractive Index: 1.5660 (estimate)
• PSA: 23.79000
• LogP: 2.29708

3-(Chloromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H290-H301-H314
• Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：II
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-(Chloromethyl)benzonitrile

3-(Chloromethyl)benzonitrile

3-(Chloromethyl)benzonitrile (CAS No: 64407-07-4) is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzonitrile group with a chloromethyl substituent. The benzonitrile moiety contributes to the compound's aromatic stability and reactivity, while the chloromethyl group introduces electrophilic properties, making it an attractive substrate for various chemical transformations.

Recent advancements in synthetic chemistry have highlighted the importance of 3-(Chloromethyl)benzonitrile as a key intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing complex molecular frameworks through nucleophilic substitution reactions. For instance, the chloromethyl group can be readily replaced with a variety of nucleophiles, such as amines, alcohols, or thiols, to generate derivatives with diverse functional groups. This flexibility has made it a valuable building block in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In the field of agrochemistry, 3-(Chloromethyl)benzonitrile has been employed as an intermediate in the synthesis of pesticides and herbicides. Its ability to undergo alkylation and acylation reactions has enabled the development of compounds with enhanced efficacy and selectivity. For example, studies have shown that derivatives of this compound exhibit potent activity against agricultural pests without adversely affecting non-target organisms. These findings underscore its potential role in sustainable agriculture practices.

The synthesis of 3-(Chloromethyl)benzonitrile typically involves multi-step processes that leverage both traditional and modern synthetic techniques. One common approach involves the Friedel-Crafts alkylation of benzonitrile with a chloroalkane followed by purification to isolate the desired product. Recent innovations in catalytic methods have improved the efficiency and scalability of these reactions, making it easier to produce this compound on an industrial scale.

From a structural standpoint, 3-(Chloromethyl)benzonitrile exhibits interesting electronic properties due to the conjugation between the cyano group and the aromatic ring. This conjugation not only stabilizes the molecule but also influences its reactivity in various chemical reactions. For instance, computational studies have revealed that the cyano group acts as an electron-withdrawing group, polarizing the adjacent carbon atoms and enhancing their electrophilicity. This property is exploited in designing reactions that require controlled reactivity.

In terms of applications beyond traditional chemistry, 3-(Chloromethyl)benzonitrile has found niche uses in materials science. Its ability to form stable covalent bonds makes it a candidate for synthesizing advanced polymers and materials with tailored properties. For example, researchers have explored its use in creating cross-linked polymer networks that exhibit improved mechanical strength and thermal stability.

Looking ahead, ongoing research into 3-(Chloromethyl)benzonitrile is focused on expanding its application scope while improving synthetic methodologies. Collaborative efforts between academic institutions and industry are paving the way for novel uses of this compound in emerging fields such as green chemistry and biotechnology.

In conclusion, 3-(Chloromethyl)benzonitrile (CAS No: 64407-07-4) stands out as a critical intermediate in modern organic synthesis. Its unique structure, combined with its versatile reactivity, positions it as an essential tool for advancing chemical research across multiple disciplines. As scientific understanding deepens and new applications emerge, this compound will undoubtedly continue to play a pivotal role in shaping future innovations.